1-Hexanamine, hydrobromide
Overview
Description
1-Hexanamine, hydrobromide, also known as 6-Bromo-1-hexanamine Hydrobromide , is a chemical compound with the molecular formula C6H16BrN . It is used as a working standard or secondary reference standard .
Synthesis Analysis
1-Hexanamine is a 6-carbon primary aliphatic amine . The synthesis of 1-Hexanamine, hydrobromide is not explicitly mentioned in the sources, but it is likely to involve the reaction of 1-Hexanamine with hydrobromic acid.Molecular Structure Analysis
The molecular structure of 1-Hexanamine, hydrobromide consists of a hexyl chain (C6H13) attached to an amine group (NH2), and a bromide ion (Br-) associated with it . The InChI string representation isInChI=1S/C6H15N.BrH/c1-2-3-4-5-6-7;/h2-7H2,1H3;1H . Chemical Reactions Analysis
1-Hexanamine acts as a Bronsted base, capable of accepting a hydron from a donor (Bronsted acid) . It can also act as a metabolite, an intermediate or product resulting from metabolism .Physical And Chemical Properties Analysis
1-Hexanamine, hydrobromide has a molecular weight of 182.10 g/mol . It has 2 hydrogen bond donors, 1 hydrogen bond acceptor, and 4 rotatable bonds . The exact mass and monoisotopic mass are 181.04661 g/mol . The topological polar surface area is 26 Ų .Scientific Research Applications
Solar Energy Materials
1-Hexanamine, hydrobromide: is utilized in the development of organohalide perovskites , which are a class of materials significant for solar cell applications . These materials are known for their ability to optimize the band gap , carrier diffusion length , and power conversion efficiency of perovskite-based solar cells.
Material Science
In material science, 1-Hexanamine, hydrobromide contributes to the synthesis of novel compounds and polymers with potential applications in electronics and nanotechnology. Its role as a precursor in various chemical reactions is vital for creating materials with desired properties .
Agriculture
While not directly used in agriculture, the study of 1-Hexanamine, hydrobromide and related compounds helps in understanding the toxicity and safety of chemicals used in agricultural practices. This knowledge is crucial for developing safer and more sustainable agrochemicals .
Medicine
In the medical field, research on 1-Hexanamine, hydrobromide can lead to advancements in drug delivery systems . Its properties may be harnessed to create hydrogels or nanogels that can effectively transport pharmaceuticals within the body .
Environmental Applications
1-Hexanamine, hydrobromide: is studied for its potential use in environmental remediation . Its chemical properties might be useful in processes aimed at detoxifying pollutants or recovering valuable materials from waste .
Biochemistry
In biochemistry, 1-Hexanamine, hydrobromide serves as a Bronsted base and is involved in metabolic pathways as a metabolite. It’s instrumental in research focused on metabolic reactions and enzyme activities .
Mechanism of Action
Target of Action
1-Hexanamine, hydrobromide, also known as n-Hexylammonium bromide , is a primary aliphatic amine As an amine, it can act as a bronsted base, capable of accepting a hydron from a donor .
Mode of Action
As a primary aliphatic amine, it can participate in various chemical reactions, such as nucleophilic substitutions or acid-base reactions . It’s worth noting that the compound’s interaction with its targets and the resulting changes would depend on the specific biological or chemical context.
Biochemical Pathways
As a primary aliphatic amine, it could potentially be involved in various biochemical reactions, including those involving proteins, nucleic acids, and other biomolecules .
Result of Action
As a primary aliphatic amine, it could potentially interact with various biological molecules, leading to a range of possible effects .
properties
IUPAC Name |
hexan-1-amine;hydrobromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15N.BrH/c1-2-3-4-5-6-7;/h2-7H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLSVALLKHLKICA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCN.Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H16BrN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80435972 |
Source
|
| Record name | 1-Hexanamine, hydrobromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80435972 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Hexanamine, hydrobromide | |
CAS RN |
7334-95-4 |
Source
|
| Record name | 1-Hexanamine, hydrobromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80435972 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Hexylamine Hydrobromide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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